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molecular formula C7H14O2 B1581180 Methyl 2-ethylbutyrate CAS No. 816-11-5

Methyl 2-ethylbutyrate

Cat. No. B1581180
CAS RN: 816-11-5
M. Wt: 130.18 g/mol
InChI Key: UNEAEGWIVFZPFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04515625

Procedure details

A 16.5 Kg portion of methyl 2-ethylbutyrate was reacted with 60 Kg of n-butyl lithium, diisopropylamine, and 19.1 Kg of methyl iodide to provide 17.4 Kg of methyl 2-ethyl-2-methylbutyrate. A 7.5 Kg portion of the ester thus formed was reacted with 3.25 Kg of acetonitrile and 5.03 g of sodium hydride in 33 liters of tetrahydrofuran to provide 1-ethyl-1-methylpropyl cyanomethyl ketone. The ketone thus formed was reacted with 4.35 Kg of hydroxylamine hydrochloride and 2.54 Kg of sodium hydroxide in 44 liters of water to provide 5.65 Kg of 5-amino-3-(1-ethyl-1-methylpropyl)isoxazole.
Name
methyl 2-ethylbutyrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
n-butyl lithium
Quantity
60 kg
Type
reactant
Reaction Step One
Name
diisopropylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl iodide
Quantity
19.1 kg
Type
reactant
Reaction Step One
Name
methyl 2-ethyl-2-methylbutyrate

Identifiers

REACTION_CXSMILES
[CH2:1]([CH:3]([CH2:8][CH3:9])[C:4]([O:6][CH3:7])=[O:5])[CH3:2].[CH2:10]([Li])CCC.C(NC(C)C)(C)C.CI>>[CH2:1]([C:3]([CH3:10])([CH2:8][CH3:9])[C:4]([O:6][CH3:7])=[O:5])[CH3:2]

Inputs

Step One
Name
methyl 2-ethylbutyrate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C(C(=O)OC)CC
Name
n-butyl lithium
Quantity
60 kg
Type
reactant
Smiles
C(CCC)[Li]
Name
diisopropylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)NC(C)C
Name
methyl iodide
Quantity
19.1 kg
Type
reactant
Smiles
CI

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
methyl 2-ethyl-2-methylbutyrate
Type
product
Smiles
C(C)C(C(=O)OC)(CC)C
Measurements
Type Value Analysis
AMOUNT: MASS 17.4 kg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.